Cas no 1241505-12-3 (3-(4-PHENYLPIPERIDIN-2-YL)CYCLOHEXANONE HCL)

• Product Name: 3-(4-PHENYLPIPERIDIN-2-YL)CYCLOHEXANONE HCL
• CAS No: 1241505-12-3
• MF: C₁₇H₂₄ClNO
• MW: 293.831563949585
• CID: 5206718
• Update Time: 2025-10-21

3-(4-PHENYLPIPERIDIN-2-YL)CYCLOHEXANONE HCL Chemical and Physical Properties

Names and Identifiers

• 3-(4-Phenylpiperidin-2-yl)cyclohexanone hydrochloride
• 3-(4-PHENYLPIPERIDIN-2-YL)CYCLOHEXANONE HCL
• 3-(4-Phenylpiperidin-2-yl)cyclohexanonehydrochloride

• Inchi： 1S/C17H23NO.ClH/c19-16-8-4-7-15(11-16)17-12-14(9-10-18-17)13-5-2-1-3-6-13;/h1-3,5-6,14-15,17-18H,4,7-12H2;1H
• InChI Key： NKBMRKSKXBMNMI-UHFFFAOYSA-N
• SMILES： Cl.O=C1CCCC(C1)C1CC(C2C=CC=CC=2)CCN1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 308
• Topological Polar Surface Area: 29.1

Additional information on 3-(4-PHENYLPIPERIDIN-2-YL)CYCLOHEXANONE HCL

Comprehensive Overview of 3-(4-PHENYLPIPERIDIN-2-YL)CYCLOHEXANONE HCL (CAS No. 1241505-12-3)

3-(4-PHENYLPIPERIDIN-2-YL)CYCLOHEXANONE HCL (CAS No. 1241505-12-3) is a synthetic organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. The compound features a cyclohexanone core linked to a 4-phenylpiperidine moiety, which is further stabilized as a hydrochloride salt. This combination of functional groups makes it a versatile intermediate for drug discovery, particularly in the development of central nervous system (CNS) targeting agents.

Researchers are increasingly exploring 3-(4-PHENYLPIPERIDIN-2-YL)CYCLOHEXANONE HCL for its potential applications in modulating neurotransmitter systems. Its piperidine and phenyl groups are known to interact with receptors such as dopamine and serotonin, making it a candidate for studies related to neurological disorders. Recent trends in AI-driven drug discovery have highlighted the importance of such scaffolds, as they align with the growing demand for novel CNS-active compounds.

The synthesis of 3-(4-PHENYLPIPERIDIN-2-YL)CYCLOHEXANONE HCL involves multi-step organic reactions, including reductive amination and cyclization processes. Its hydrochloride salt form enhances solubility, a critical factor for bioavailability in preclinical studies. Analytical techniques like HPLC and NMR are routinely employed to confirm its purity and structural integrity, ensuring compliance with industry standards.

In the context of sustainability, this compound has been part of discussions on green chemistry approaches. Researchers are optimizing synthetic routes to reduce waste and energy consumption, addressing environmental concerns while maintaining yield efficiency. Such innovations align with the broader push for eco-friendly pharmaceutical manufacturing, a topic frequently searched in academic and industrial circles.

Another area of interest is the compound’s potential role in precision medicine. With advancements in genomics and proteomics, 3-(4-PHENYLPIPERIDIN-2-YL)CYCLOHEXANONE HCL is being evaluated for personalized therapeutic applications. Its modular structure allows for derivatization, enabling tailored modifications to enhance target specificity—a key focus in modern drug development.

From a commercial perspective, the demand for high-purity research chemicals like 3-(4-PHENYLPIPERIDIN-2-YL)CYCLOHEXANONE HCL is rising, driven by academic institutions and biotech firms. Suppliers emphasize stringent quality control, often providing certificates of analysis (CoA) to meet regulatory requirements. This transparency is crucial for researchers who prioritize reproducibility in their experiments.

In summary, 3-(4-PHENYLPIPERIDIN-2-YL)CYCLOHEXANONE HCL (CAS No. 1241505-12-3) represents a promising scaffold in medicinal chemistry. Its structural complexity, combined with potential therapeutic applications, positions it as a valuable tool for advancing drug discovery. As the scientific community continues to explore its capabilities, this compound is likely to remain a focal point in both academic research and industrial innovation.